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Compound of Interest

Compound Name: Jbir-15

Cat. No.: B15550148

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the purification of Jbir-15,
an aspochracin derivative with antifungal properties, using liquid chromatography methods.
Jbir-15 is a secondary metabolite produced by the fungus Aspergillus sclerotiorum.[1][2][3]

Introduction to Jbir-15

Jbir-15 is a bioactive fungal metabolite that has demonstrated notable antifungal activity.[1] As
a member of the aspochracin family, its purification from complex fungal fermentation broths is
a critical step for further pharmacological studies, including mechanism of action, efficacy, and
safety profiling. The following protocols outline a systematic approach for the isolation and
purification of Jbir-15 utilizing modern liquid chromatography techniques.

Physicochemical Properties of Jbir-15

A summary of the key physicochemical properties of Jbir-15 is presented in Table 1. This
information is essential for the development of an effective purification strategy, including
solvent selection and chromatographic conditions.

Table 1: Physicochemical Properties of Jbir-15
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Property Value Reference
Molecular Formula C22H34N404 [1]
Molecular Weight 418.53 g/mol [1]

Class Aspochracin Derivative [1112][3]
Producing Organism Aspergillus sclerotiorum [11121[3]
Bioactivity Antifungal [1]
Solubility Soluble in DMSO [1]

Jbir-15 Purification Workflow

The overall workflow for the purification of Jbir-15 from a fungal culture involves several key
stages, from initial extraction to final polishing using high-performance liquid chromatography
(HPLC). A diagrammatic representation of this workflow is provided below.

Step 1: Extraction Step 2: Initial Cleanup. Step 3: Fractionation Step 4: Final Polishing
Fungal Fermentation Broth Solvent Extraction ‘Solid-Phase Extraction (SPE) Preparative Reversed-Phase HPLC ) ‘Analytical/Semi-Preparative HPLC .
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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